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Compound of Interest

Compound Name: Butyl crotonate

Cat. No.: B3427411 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available and estimated

thermochemical data for butyl crotonate (specifically, n-butyl (E)-but-2-enoate). Due to a

scarcity of direct experimental values for certain properties, this document combines reported

experimental data with values estimated using established group contribution methods. This

approach provides a robust dataset for use in chemical process design, safety analysis, and

computational modeling.

Core Thermochemical Data
The following tables summarize the key thermochemical properties of n-butyl crotonate. It is

crucial to distinguish between experimentally determined and estimated values.

Table 1: Standard Molar Enthalpy of Formation

Phase ΔfH° (kJ/mol) Method Source

Gas -416 ± 3
Combustion

Calorimetry
NIST WebBook[1]

Liquid -461 (estimated) Group Contribution Calculated
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Note: The liquid phase enthalpy of formation is an estimated value, derived from the

experimental gas phase value and an estimated enthalpy of vaporization.

Table 2: Standard Molar Entropy and Heat Capacity (Estimated)

Property Value Method

Standard Molar Entropy (gas,

298.15 K)
435.32 J/mol·K Benson Group Additivity

Molar Heat Capacity (gas, Cp) See Table 3 Joback Method

Molar Heat Capacity (liquid,

Cp)
248.5 J/mol·K (at 298.15 K) Joback Method

Note: The standard molar entropy and all heat capacity values presented are estimations

calculated using group contribution methods due to the absence of publicly available

experimental data.

Table 3: Estimated Ideal Gas Molar Heat Capacity (Cp) as a Function of Temperature

The ideal gas heat capacity of n-butyl crotonate can be estimated using the Joback method

with the following polynomial equation:

Cp (J/mol·K) = a + bT + cT2 + dT3

Where T is the temperature in Kelvin. The coefficients are estimated as follows:

Coefficient Value

a 1.03 x 102

b 5.85 x 10-1

c -1.58 x 10-4

d -1.02 x 10-8

Experimental and Estimation Methodologies
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A critical aspect of utilizing thermochemical data is understanding the methodologies through

which it was obtained.

Experimental Protocols
Combustion Calorimetry (for Enthalpy of Formation):

The standard enthalpy of formation of gaseous n-butyl crotonate was derived from

combustion calorimetry experiments. A general protocol for this technique involves:

Sample Preparation: A precise mass of the liquid sample (n-butyl crotonate) is enclosed in

a sample holder, often a gelatin capsule or a container made of a material with a known heat

of combustion.

Calorimeter Setup: The sample is placed inside a "bomb," a constant-volume vessel, which

is then pressurized with a high-purity oxygen atmosphere. The bomb is submerged in a

known mass of water within a well-insulated calorimeter.

Ignition and Measurement: The sample is ignited electrically. The combustion reaction

releases heat, which is absorbed by the bomb, the surrounding water, and the calorimeter

components, causing a temperature rise. This temperature change is meticulously measured

with a high-precision thermometer.

Data Analysis: The heat of combustion is calculated from the temperature rise and the total

heat capacity of the calorimeter system (determined through calibration with a standard

substance like benzoic acid). Corrections are applied for the ignition energy and the

combustion of the sample holder.

Enthalpy of Formation Calculation: The standard enthalpy of formation is then calculated

from the experimental heat of combustion using Hess's Law, along with the known standard

enthalpies of formation of the combustion products (CO₂ and H₂O).

Transpiration Method (for Vapor Pressure and Enthalpy of Vaporization):

The transpiration method is a dynamic technique used to measure the vapor pressure of a

substance, from which the enthalpy of vaporization can be derived. The general procedure is

as follows:
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Sample Placement: A sample of the substance (n-butyl crotonate) is placed in a

thermostatically controlled saturator.

Carrier Gas Flow: An inert carrier gas (e.g., nitrogen or argon) is passed through or over the

sample at a known and controlled flow rate. The gas becomes saturated with the vapor of

the substance.

Vapor Transport and Collection: The gas-vapor mixture exits the saturator and the

transported vapor is collected, typically by condensation in a cold trap or absorption in a

suitable solvent.

Quantification: The amount of condensed or absorbed substance is determined

gravimetrically or by a suitable analytical technique.

Vapor Pressure Calculation: The partial pressure of the substance (its vapor pressure at that

temperature) is calculated from the amount of transported material, the volume of the carrier

gas, and the ideal gas law.

Enthalpy of Vaporization: By measuring the vapor pressure at different temperatures, the

enthalpy of vaporization can be determined from the slope of a plot of ln(P) versus 1/T,

according to the Clausius-Clapeyron equation.

Estimation Methodologies
Benson Group Additivity Method:

This method estimates thermochemical properties by summing the contributions of individual

molecular groups. For the standard molar entropy of n-butyl crotonate
(CH₃CH=CHCOOCH₂CH₂CH₂CH₃), the molecule is dissected into the following groups, and

their corresponding literature values are summed:

C-(C)(H)₃

Cd-(H)

Cd-(CO)

CO-(O)(Cd)
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O-(CO)(C)

C-(O)(C)(H)₂

C-(C)₂(H)₂

C-(C)(H)₃

A symmetry correction is also applied.

Joback Method:

The Joback method is another group contribution technique used to estimate a range of

thermochemical and physical properties.[2][3][4][5][6] Similar to the Benson method, it involves

breaking down the molecule into its constituent functional groups and summing their

contributions to calculate properties like heat capacity.[2][5]

Logical Relationships and Workflows
The following diagrams illustrate the relationships between different thermochemical properties

and a typical experimental workflow for their determination.

Caption: Relationship between experimental and estimated thermochemical data.

Caption: Typical experimental workflow for thermochemical data acquisition.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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